Benzyl (8R,8aR)-6-amino-5,7,7-tricyano-8-(2,6-dichlorophenyl)-1,3,8,8a-tetrahydroisoquinoline-2-carboxylate
Benzyl (8R,8aR)-6-amino-5,7,7-tricyano-8-(2,6-dichlorophenyl)-1,3,8,8a-tetrahydroisoquinoline-2-carboxylate
Brand Name:
Vulcanchem
CAS No.:
413576-61-1
VCID:
VC0459495
InChI:
InChI=1S/C26H19Cl2N5O2/c27-20-7-4-8-21(28)22(20)23-19-12-33(25(34)35-13-16-5-2-1-3-6-16)10-9-17(19)18(11-29)24(32)26(23,14-30)15-31/h1-9,19,23H,10,12-13,32H2/t19-,23-/m0/s1
SMILES:
C1C=C2C(CN1C(=O)OCC3=CC=CC=C3)C(C(C(=C2C#N)N)(C#N)C#N)C4=C(C=CC=C4Cl)Cl
Molecular Formula:
C26H19Cl2N5O2
Molecular Weight:
504.4g/mol
Benzyl (8R,8aR)-6-amino-5,7,7-tricyano-8-(2,6-dichlorophenyl)-1,3,8,8a-tetrahydroisoquinoline-2-carboxylate
CAS No.: 413576-61-1
Main Products
VCID: VC0459495
Molecular Formula: C26H19Cl2N5O2
Molecular Weight: 504.4g/mol
| CAS No. | 413576-61-1 |
|---|---|
| Product Name | Benzyl (8R,8aR)-6-amino-5,7,7-tricyano-8-(2,6-dichlorophenyl)-1,3,8,8a-tetrahydroisoquinoline-2-carboxylate |
| Molecular Formula | C26H19Cl2N5O2 |
| Molecular Weight | 504.4g/mol |
| IUPAC Name | benzyl (8R,8aR)-6-amino-5,7,7-tricyano-8-(2,6-dichlorophenyl)-1,3,8,8a-tetrahydroisoquinoline-2-carboxylate |
| Standard InChI | InChI=1S/C26H19Cl2N5O2/c27-20-7-4-8-21(28)22(20)23-19-12-33(25(34)35-13-16-5-2-1-3-6-16)10-9-17(19)18(11-29)24(32)26(23,14-30)15-31/h1-9,19,23H,10,12-13,32H2/t19-,23-/m0/s1 |
| Standard InChIKey | KKRKWBUFJPVDCO-CVDCTZTESA-N |
| Isomeric SMILES | C1C=C2[C@H](CN1C(=O)OCC3=CC=CC=C3)[C@H](C(C(=C2C#N)N)(C#N)C#N)C4=C(C=CC=C4Cl)Cl |
| SMILES | C1C=C2C(CN1C(=O)OCC3=CC=CC=C3)C(C(C(=C2C#N)N)(C#N)C#N)C4=C(C=CC=C4Cl)Cl |
| Canonical SMILES | C1C=C2C(CN1C(=O)OCC3=CC=CC=C3)C(C(C(=C2C#N)N)(C#N)C#N)C4=C(C=CC=C4Cl)Cl |
| PubChem Compound | 1390803 |
| Last Modified | Nov 11 2021 |
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